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MeOSuc-AAPV-AMC is a tetrapeptide fluorogenic substrate used primarily to measure the activity of

human leukocyte and porcine pancreatic elastase. The enzyme cleaves the substrate, releasing the fluorescent

AMC group, which allows for kinetic studies and inhibitor screening [1] [2] [3].

The table below summarizes key chemical properties and stock solution preparation details.

Property Specification

CAS Number 72252-90-5 [1] [4] [2]

Molecular Formula C₃₁H₄₁N₅O₉ [1] [4] [3]

Molecular Weight 627.69 g/mol [1] [2]

Purity ≥95% - 98.24% [1] [4] [2]

Storage -20°C; protect from light and moisture [1] [4] [3]

Primary Solvent DMSO [1] [3]

Standard Stock Concentration 100 mg/mL in DMSO (approx. 159 mM) [1]

Fluorescence Excitation 355-380 nm [3]

Fluorescence Emission 440-460 nm [3]
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Recommended Protocol for Stock Solution Preparation [1]

Weighing: Bring the vial of MeOSuc-AAPV-AMC to room temperature to avoid condensation.
Accurately weigh the desired amount of powder.

Dissolution: Transfer the powder to an appropriate container. Add anhydrous DMSO to achieve a
final concentration of 100 mg/mL (approximately 159 mM).

Sonication: Sonicate the mixture briefly to ensure complete dissolution and to create a
homogeneous solution.

Aliquoting: Aliquot the stock solution into single-use tubes to minimize freeze-thaw cycles.
Storage: Store the aliquots at -80°C for long-term stability (up to one year).

Experimental Protocol for Elastase Activity Assay

Here is a detailed methodology for using the stock solution in a typical elastase activity assay [1].

Workflow for Elastase Activity Assay The diagram below outlines the key steps in the experimental

process.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.targetmol.com/compound/meosuc-ala-ala-pro-val-amc
https://www.targetmol.com/compound/meosuc-ala-ala-pro-val-amc
https://www.smolecule.com/products/s1959665?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Parameters

Prepare Stock Solution

Prepare Substrate Working Solution

Mix with Elastase Enzyme

Incubate Reaction Mixture

Measure Fluorescence Substrate: 10-400 µM

Analyze Data

Temperature: 37°C Time: 30-60 min Excitation: 360 nm
Emission: 460 nm

Click to download full resolution via product page

Detailed Experimental Steps

Prepare Substrate Working Solution

Thaw an aliquot of the 100 mg/mL stock solution on ice.

Dilute the stock solution in a suitable assay buffer (e.g., PBS, pH 7.2) to prepare a working
solution. The final concentration in the assay typically ranges from 10 to 400 µM [1].

Initiate the Enzymatic Reaction

In a microplate or cuvette, mix the substrate working solution with the elastase enzyme at the
desired concentration.
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Gently mix the reaction mixture. For inhibitor screening studies, pre-incubate the enzyme with

the inhibitor for a specified time before adding the substrate [1].

Incubate the Reaction

Incubate the reaction mixture at 37°C for 30 to 60 minutes. The cleavage of the substrate by

elastase releases the fluorescent AMC molecule [1].

Measure Fluorescence and Analyze Data

Using a fluorescence microplate reader or spectrophotometer, measure the fluorescence signal

with an excitation wavelength of 360 nm and an emission wavelength of 460 nm [1].
The increase in fluorescence intensity over time is proportional to elastase activity. Plot the

fluorescence vs. time to determine reaction velocity.

Important Notes for Researchers

For Research Use Only: This compound is intended for research purposes only and is not for
diagnostic or therapeutic use [2].

Solvent Compatibility: If using high concentrations of DMSO in the final assay, ensure that the
solvent concentration is consistent across all samples and controls, as DMSO can affect enzyme

activity.
Assay Linearity: Before conducting experiments, establish the linear range of the assay with respect

to time and enzyme concentration to ensure accurate initial rate measurements.

Addressing the Discrepancy in Compound Name

The search results exclusively detail MeOSuc-AAPV-AMC (with Valine, "V"). It is crucial to confirm the

exact compound you require.

If you need MeOSuc-AAPV-AMC, the information and protocols provided are directly applicable.
If your work specifically requires MeOSuc-AAPM-AMC (with Methionine, "M"), this compound may

have different chemical properties, solubility, and enzymatic specificity. You may need to consult a
more specialized chemical database or supplier to locate specific protocols for it.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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